Cas no 76184-04-8 (Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)-)

Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)- structure
76184-04-8 structure
Product Name:Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)-
CAS No:76184-04-8
MF:C16H33N
MW:239.439924955368
CID:538212
PubChem ID:12599081
Update Time:2025-04-19

Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)-
    • N-hexan-2-yl-2-methyl-5-propan-2-ylcyclohexan-1-amine
    • N-(Hexan-2-yl)-2-methyl-5-(propan-2-yl)cyclohexan-1-amine
    • 76184-04-8
    • DTXSID10503931
    • Inchi: 1S/C16H33N/c1-6-7-8-14(5)17-16-11-15(12(2)3)10-9-13(16)4/h12-17H,6-11H2,1-5H3
    • InChI Key: QCPPKCNNDKRBCG-UHFFFAOYSA-N
    • SMILES: N(C(C)CCCC)C1CC(C(C)C)CCC1C

Computed Properties

  • Exact Mass: 239.261300057g/mol
  • Monoisotopic Mass: 239.261300057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 12Ų
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